2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone
Overview
Description
2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone is a synthetic compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential effects on biochemical and physiological processes.
Mechanism of Action
The exact mechanism of action for 2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone is not yet fully understood. However, preliminary research suggests that this compound may interact with specific receptors in the body to produce its effects.
Biochemical and Physiological Effects:
Research has shown that 2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone may have a variety of biochemical and physiological effects. Some of these effects include anti-inflammatory properties, anti-tumor activity, and potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone in lab experiments is its potential to produce specific and targeted effects. However, the limitations of this compound include its complex synthesis process and the need for specialized equipment and expertise.
Future Directions
There are many potential future directions for research on 2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone. Some of the most promising areas of study include further investigation into the compound's mechanism of action, exploring its potential applications in drug discovery, and investigating its effects on specific biochemical and physiological processes. Additionally, research into the safety and toxicity of this compound may also be of interest.
In conclusion, 2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone is a synthetic compound with potential applications in a variety of scientific research fields. While more research is needed to fully understand its mechanism of action and potential effects, this compound holds promise as a tool for drug discovery and other areas of research.
Synthesis Methods
The synthesis of 2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone involves a multi-step process that requires specialized equipment and expertise. The exact method of synthesis can vary depending on the desired purity and yield of the final product.
Scientific Research Applications
2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone has been studied for its potential applications in a variety of scientific research fields. Some of the most promising areas of research include cancer treatment, neurology, and drug discovery.
properties
IUPAC Name |
2,3-dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c1-20-12-6-7-13(15(18)10-12)16(19)17-9-8-11-4-2-3-5-14(11)17/h2-7,10,18H,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVNCASWPYMPUQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)N2CCC3=CC=CC=C32)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydroindol-1-yl-(2-hydroxy-4-methoxyphenyl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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